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Compound of Interest

Compound Name: K145

Cat. No.: B560086

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents is paramount to ensuring a safe and
compliant work environment. This guide provides essential, step-by-step procedures for the
safe disposal of K145 (hydrochloride), a chemical compound utilized in laboratory settings.
Adherence to these guidelines is critical for minimizing environmental impact and safeguarding
personnel.

Key Information and Hazard Profile

K145 (hydrochloride) presents several hazards that must be considered during the disposal
process. It is harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].
Therefore, preventing its release into the environment is a primary concern.

Quantitative Data Summary

For quick reference, the following table summarizes the key hazard classifications and
precautionary statements associated with K145 (hydrochloride). This information is derived
from the Safety Data Sheet (SDS) and is crucial for understanding the risks associated with its
handling and disposal.
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Experimental Protocol for Safe Disposal

The following protocol outlines the detailed steps for the safe handling and disposal of K145

(hydrochloride) waste in a laboratory setting. This procedure is designed to be followed

sequentially to ensure maximum safety and compliance.

1. Personal Protective Equipment (PPE):

» Before handling K145 (hydrochloride), ensure you are wearing appropriate PPE, including

safety goggles, chemical-resistant gloves (e.g., nitrile, neoprene), and a lab coat.

2. Waste Segregation and Collection:

o Designate a specific, clearly labeled hazardous waste container for K145 (hydrochloride)

waste. The container should be made of a compatible material and have a secure lid.

» Do not mix K145 (hydrochloride) waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.
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3. Handling Spills:

 In the event of a small spill, absorb the material with an inert absorbent material such as
vermiculite, dry sand, or earth.

» Do not use combustible materials like paper towels for the initial absorption of a large spill.

o Collect the absorbed material and any contaminated debris into the designated hazardous
waste container.

o For large spills, evacuate the area and follow your institution's emergency spill response
procedures.

4. Final Disposal:

o All waste containing K145 (hydrochloride), including empty containers, must be disposed of
as hazardous waste[1][2].

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal service to arrange for the collection and disposal of the waste[2].

o Ensure the hazardous waste container is properly sealed and labeled before collection. The
label should clearly identify the contents as "Hazardous Waste: K145 (hydrochloride)".

« |tis the responsibility of the waste generator to properly characterize and classify the waste
according to local, regional, and national regulations[2].

Disposal Procedure Workflow

The following diagram illustrates the logical workflow for the proper disposal of K145
(hydrochloride).
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K145 (hydrochloride) Disposal Workflow

It is important to note that while "K145" is also an EPA hazardous waste code for "Residues
from naphthalene collection and recovery operations from the recovery of coke by-products
produced from coal," this industrial waste is distinct from the laboratory chemical K145
(hydrochloride) addressed in this guide[3][4][5][6][7][8]. The procedures outlined here are
specifically for the laboratory chemical. Always consult your institution's specific safety and
disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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